![molecular formula C8H12BrClN2 B1372479 6-Bromo-2-propylaminopyridine, HCl CAS No. 1150271-22-9](/img/structure/B1372479.png)
6-Bromo-2-propylaminopyridine, HCl
Overview
Description
6-Bromo-2-propylaminopyridine, HCl, also known as 6-bromo-N-propylpyridin-2-amine,hydrochloride, is a chemical compound with the molecular formula C8H12BrClN2 . It has an average mass of 251.551 Da and a monoisotopic mass of 249.987228 Da .
Molecular Structure Analysis
The molecular structure of this compound can be found in various chemical databases . The compound has a simple six-membered heterocyclic scaffold .Physical and Chemical Properties Analysis
This compound has several physical and chemical properties. It has a molecular weight of 251.55 g/mol . It has 2 hydrogen bond donors and 2 hydrogen bond acceptors . Its exact mass is 249.98724 g/mol and its monoisotopic mass is 249.98724 g/mol . It has a topological polar surface area of 24.9 Ų .Scientific Research Applications
Corrosion Inhibition in Mild Steel :
- Imidazo[4,5-b]pyridine derivatives, including 6-bromo-2-propylaminopyridine, have been evaluated for their effectiveness as corrosion inhibitors for mild steel in hydrochloric acid solutions. Studies demonstrate these compounds' high inhibition performance, indicating their potential in protecting mild steel from corrosion in acidic environments (Saady et al., 2021).
- Another study supports these findings, highlighting the adsorption and corrosion inhibition traits of similar compounds for mild steel in hydrochloric acid, emphasizing the efficiency improvement with increased concentration and the compatibility of the adsorption process with Langmuir adsorption isotherm (Bouyad et al., 2017).
Molecular and Crystal Structure Analysis :
- The molecular geometry, intermolecular hydrogen bonding, and π-π interactions of 6-bromo-2-propylaminopyridine derivatives have been investigated in the solid state using single-crystal X-ray diffraction data. These studies are crucial for understanding the structural and electronic properties of these compounds (Rodi et al., 2013).
Inhibitory Properties in Biochemical Applications :
- Novel 6-bromo-imidazo[4,5-b]pyridine derivatives have been synthesized and characterized for potential inhibition of the tyrosyl-tRNA synthetase enzyme. This research indicates the potential of these compounds in the development of new biochemical agents with specific inhibitory activities (Jabri et al., 2023).
Electrocatalytic Synthesis Applications :
- The feasibility of electrosynthesis of 6-aminonicotinic acid via electrochemical reduction of related pyridine derivatives has been explored. This study demonstrates the electrocatalytic effects of silver electrodes in the reduction of these derivatives, highlighting their potential in electrosynthesis applications (Gennaro et al., 2004).
Properties
IUPAC Name |
6-bromo-N-propylpyridin-2-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BrN2.ClH/c1-2-6-10-8-5-3-4-7(9)11-8;/h3-5H,2,6H2,1H3,(H,10,11);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMHZGLAETRYTTM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC1=NC(=CC=C1)Br.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12BrClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10674756 | |
Record name | 6-Bromo-N-propylpyridin-2-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10674756 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1150271-22-9 | |
Record name | 6-Bromo-N-propylpyridin-2-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10674756 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.